Cas no 157025-45-1 ((3R,4S)-1-methylpyrrolidine-3,4-diol)

• Product Name: (3R,4S)-1-methylpyrrolidine-3,4-diol
• CAS No: 157025-45-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD21919603
• CID: 5101721
• PubChem ID: 22866750
• Update Time: 2025-06-11

(3R,4S)-1-methylpyrrolidine-3,4-diol Chemical and Physical Properties

Names and Identifiers

• cis-1-methylpyrrolidine-3,4-diol
• (3R,4S)-1-methylpyrrolidine-3,4-diol

• MDL： MFCD21919603
• Inchi： 1S/C5H11NO2/c1-6-2-4(7)5(8)3-6/h4-5,7-8H,2-3H2,1H3/t4-,5+
• InChI Key： VJSWVPMFOHDBHG-SYDPRGILSA-N
• SMILES： N1(C)C[C@H](O)[C@H](O)C1

Additional information on (3R,4S)-1-methylpyrrolidine-3,4-diol

Recent Advances in the Study of (3R,4S)-1-methylpyrrolidine-3,4-diol (CAS: 157025-45-1): A Comprehensive Research Brief

The compound (3R,4S)-1-methylpyrrolidine-3,4-diol (CAS: 157025-45-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the most notable advancements in the study of (3R,4S)-1-methylpyrrolidine-3,4-diol is its application in the development of glycosidase inhibitors. Researchers have demonstrated that this compound exhibits potent inhibitory activity against α-glucosidases, making it a promising candidate for the treatment of type 2 diabetes. A 2023 study published in the Journal of Medicinal Chemistry detailed the enzymatic synthesis of (3R,4S)-1-methylpyrrolidine-3,4-diol derivatives, which showed enhanced selectivity and efficacy compared to existing inhibitors. The study also reported improved pharmacokinetic properties, suggesting potential for clinical translation.

In addition to its therapeutic applications, (3R,4S)-1-methylpyrrolidine-3,4-diol has been investigated for its role in chiral synthesis. A recent paper in Organic Letters (2024) described a novel asymmetric synthesis route for this compound, utilizing biocatalytic methods to achieve high enantiomeric purity. This advancement is particularly significant for the production of stereospecific pharmaceuticals, where the chirality of the molecule is critical for its biological activity. The study also highlighted the scalability of the process, which could facilitate industrial production.

Further research has explored the neuroprotective properties of (3R,4S)-1-methylpyrrolidine-3,4-diol. A 2023 study in Neuropharmacology demonstrated that this compound can mitigate oxidative stress and reduce neuronal apoptosis in vitro, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study identified the compound's ability to modulate key signaling pathways, including the Nrf2-ARE pathway, which plays a crucial role in cellular defense mechanisms against oxidative damage.

Despite these promising findings, challenges remain in the clinical translation of (3R,4S)-1-methylpyrrolidine-3,4-diol. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for further preclinical studies to assess its safety profile and optimize its pharmacokinetic properties. Additionally, the review emphasized the importance of developing more efficient synthesis methods to reduce production costs and improve accessibility for large-scale applications.

In conclusion, (3R,4S)-1-methylpyrrolidine-3,4-diol (CAS: 157025-45-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in glycosidase inhibition, chiral synthesis, and neuroprotection underscore its potential as a therapeutic agent. However, continued research is essential to address existing challenges and fully realize its clinical potential. This research brief serves as a valuable resource for professionals in the field, providing a concise yet comprehensive overview of the latest developments related to this compound.